Cas no 1803604-97-8 (Methyl 2-Benzyl(2-methoxyethyl)aminoacetate)
Methyl 2-Benzyl(2-methoxyethyl)aminoacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-Benzyl(2-methoxyethyl)aminoacetate
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Methyl 2-Benzyl(2-methoxyethyl)aminoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B489308-10mg |
Methyl 2-[Benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B489308-50mg |
Methyl 2-[Benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B489308-100mg |
Methyl 2-[Benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-175155-0.05g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 0.05g |
$101.0 | 2023-09-20 | |
| Enamine | EN300-175155-0.1g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 0.1g |
$152.0 | 2023-09-20 | |
| Enamine | EN300-175155-0.25g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 0.25g |
$216.0 | 2023-09-20 | |
| Enamine | EN300-175155-0.5g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 0.5g |
$407.0 | 2023-09-20 | |
| Enamine | EN300-175155-1.0g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 1g |
$528.0 | 2023-06-03 | |
| Enamine | EN300-175155-2.5g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 2.5g |
$1034.0 | 2023-09-20 | |
| Enamine | EN300-175155-5.0g |
methyl 2-[benzyl(2-methoxyethyl)amino]acetate |
1803604-97-8 | 95% | 5g |
$1530.0 | 2023-06-03 |
Methyl 2-Benzyl(2-methoxyethyl)aminoacetate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Methyl 2-Benzyl(2-methoxyethyl)aminoacetate
Comprehensive Overview of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate (CAS No. 1803604-97-8)
Methyl 2-Benzyl(2-methoxyethyl)aminoacetate (CAS No. 1803604-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its benzyl and methoxyethyl functional groups, is often explored for its role in synthetic chemistry, particularly in the development of intermediates for bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate", "CAS 1803604-97-8 applications", and "buy Methyl 2-Benzyl(2-methoxyethyl)aminoacetate", reflecting its growing relevance in advanced chemical workflows.
The compound's molecular structure, featuring a methyl ester and an aminoacetate backbone, makes it a versatile building block in organic synthesis. Its methoxyethyl moiety enhances solubility in polar solvents, a property highly valued in drug formulation and material science. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate to reduce environmental impact, aligning with global sustainability goals. Queries such as "eco-friendly synthesis of CAS 1803604-97-8" and "biodegradable derivatives of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate" highlight this shift in focus.
In pharmaceutical research, Methyl 2-Benzyl(2-methoxyethyl)aminoacetate is investigated for its potential as a precursor in the design of neurologically active compounds. Its ability to modulate molecular interactions has led to studies on its incorporation into peptide mimetics and small-molecule drugs. The compound's CAS No. 1803604-97-8 is often cited in patents and academic papers, underscoring its intellectual property significance. Popular search terms like "pharmaceutical uses of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate" and "CAS 1803604-97-8 in drug discovery" reflect this niche yet critical application.
From a commercial perspective, the demand for high-purity Methyl 2-Benzyl(2-methoxyethyl)aminoacetate is driven by its use in fine chemical manufacturing and custom synthesis services. Suppliers and distributors emphasize its low toxicity profile and stability under standard conditions, making it a preferred choice for industrial-scale production. Searches for "suppliers of CAS 1803604-97-8" and "Methyl 2-Benzyl(2-methoxyethyl)aminoacetate price" are common among procurement specialists seeking reliable sources.
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate. Quality control protocols for CAS 1803604-97-8 often reference these methods, ensuring compliance with regulatory standards. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in research and development. Keywords like "analytical methods for Methyl 2-Benzyl(2-methoxyethyl)aminoacetate" and "CAS 1803604-97-8 characterization" are frequently used in technical literature.
Looking ahead, the versatility of Methyl 2-Benzyl(2-methoxyethyl)aminoacetate positions it as a key player in emerging fields such as bioconjugation chemistry and nanomaterial functionalization. Its compatibility with click chemistry reactions and catalytic systems opens new avenues for innovation. As interdisciplinary research grows, queries like "CAS 1803604-97-8 in nanotechnology" and "Methyl 2-Benzyl(2-methoxyethyl)aminoacetate crosslinking" are expected to rise, reflecting its expanding utility.
In summary, Methyl 2-Benzyl(2-methoxyethyl)aminoacetate (CAS No. 1803604-97-8) is a multifaceted compound with broad applications across chemistry and life sciences. Its structural features, combined with evolving synthetic methodologies, ensure its continued relevance in both academic and industrial settings. By addressing user-driven queries and integrating contemporary research trends, this overview provides a holistic perspective on this valuable chemical entity.
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